Cas no 2138019-93-7 (3-(1-Ethoxyethenyl)-5-methylbenzoic acid)

• Product Name: 3-(1-Ethoxyethenyl)-5-methylbenzoic acid
• CAS No: 2138019-93-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5766014
• PubChem ID: 165467871
• Update Time: 2025-06-18

3-(1-Ethoxyethenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-803346
• 3-(1-ethoxyethenyl)-5-methylbenzoic acid
• 2138019-93-7
• 3-(1-Ethoxyethenyl)-5-methylbenzoic acid

• Inchi： 1S/C12H14O3/c1-4-15-9(3)10-5-8(2)6-11(7-10)12(13)14/h5-7H,3-4H2,1-2H3,(H,13,14)
• InChI Key： DJDDVUJFSGEBIB-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=C(C(=O)O)C=C(C)C=1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(1-Ethoxyethenyl)-5-methylbenzoic acid

3-(1-Ethoxyethenyl)-5-methylbenzoic acid (CAS No. 2138019-93-7): A Comprehensive Overview

3-(1-Ethoxyethenyl)-5-methylbenzoic acid (CAS No. 2138019-93-7) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound belongs to the class of substituted benzoic acids, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 3-(1-Ethoxyethenyl)-5-methylbenzoic acid is C₁₂H₁₄O₃, and its molecular weight is approximately 206.24 g/mol. The compound features a benzene ring with a 5-methyl substituent and a 3-(1-ethoxyethenyl) group, which imparts distinct chemical properties and reactivity patterns. The presence of the ethoxyethenyl group introduces a conjugated system that can influence the compound's electronic structure and reactivity.

In the realm of pharmaceutical research, 3-(1-Ethoxyethenyl)-5-methylbenzoic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and anti-cancer properties, highlighting its potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its biological activities, 3-(1-Ethoxyethenyl)-5-methylbenzoic acid has also been investigated for its use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of functional materials with tailored properties. Research published in the Journal of Materials Chemistry has shown that this compound can be used as a building block for the preparation of polymer-based materials with enhanced mechanical strength and thermal stability.

The synthetic route to 3-(1-Ethoxyethenyl)-5-methylbenzoic acid involves several well-established organic reactions, including Grignard reactions, esterifications, and Wittig reactions. These synthetic methods provide a robust and scalable approach to producing this compound in high purity and yield. The ability to synthesize this compound efficiently is crucial for its widespread application in both research and industrial settings.

In terms of safety and handling, 3-(1-Ethoxyethenyl)-5-methylbenzoic acid is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight, are recommended to maintain its stability and purity.

The environmental impact of 3-(1-Ethoxyethenyl)-5-methylbenzoic acid is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. These findings suggest that it can be used safely in various applications without significant environmental concerns.

In conclusion, 3-(1-Ethoxyethenyl)-5-methylbenzoic acid (CAS No. 2138019-93-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.